(1R,13R,15S,16S)-12,12,16-trimethyl-10,19,21-triazahexacyclo[13.5.2.01,13.03,11.04,9.015,19]docosa-3(11),4,6,8-tetraen-22-one

• Molecular Formula: C22H27N3O
• Molecular Weight: 349.5 g/mol
• IUPAC Name: (1R,13R,15S,16S)-12,12,16-trimethyl-10,19,21-triazahexacyclo[13.5.2.01,13.03,11.04,9.015,19]docosa-3(11),4,6,8-tetraen-22-one
• InChI: InChI=1S/C22H27N3O/c1-13-8-9-25-12-21-10-15-14-6-4-5-7-16(14)23-18(15)20(2,3)17(21)11-22(13,25)19(26)24-21/h4-7,13,17,23H,8-12H2,1-3H3,(H,24,26)/t13-,17+,21-,22-/m0/s1
• InChI Key: FBXHMCWNISYEEV-LMMZWODMSA-N
• Isomeric SMILES: C[C@H]1CCN2[C@@]13C[C@H]4[C@@](C2)(CC5=C(C4(C)C)NC6=CC=CC=C56)NC3=O
• Canonical SMILES: CC1CCN2C13CC4C(C5=C(CC4(C2)NC3=O)C6=CC=CC=C6N5)(C)C
• synonyms: VM 55599; VM-55599; VM55599

Description

(1R,13R,15S,16S)-12,12,16-trimethyl-10,19,21-triazahexacyclo[13.5.2.01,13.03,11.04,9.015,19]docosa-3(11),4,6,8-tetraen-22-one is a natural product found in Penicillium dierckxii with data available.

Scientific Research Applications

Stereochemistry and NMR Studies

Stereochemistry and NMR (Nuclear Magnetic Resonance) spectroscopy play crucial roles in understanding the structures of complex organic compounds. For instance, compounds with similar structural frameworks, such as nummularin-C and nummularin-R, have been studied for their stereochemistry and complete NMR data assignments, enhancing our understanding of such complex molecules (Nisar et al., 2010).

Crystallography and Molecular Geometry

Crystallographic studies provide insights into the molecular geometry and interactions of complex compounds. For example, certain molecules adopt specific shapes and orientations that facilitate interactions with neighboring molecules, contributing to our knowledge of molecular structures and bonding (Barlow et al., 1994).

Macrocycle Synthesis and Properties

Macrocycles, which include large ring-like structures, are significant in various scientific applications. The synthesis and characterization of different macrocycles, such as 5,12-dioxocyclams and their derivatives, are essential for understanding their potential uses in chemistry and biology (Meyer et al., 2005).

Metal Ion Complexation

The study of metal ion complexation with macrocyclic ligands is vital for applications in inorganic chemistry and material science. Research on the isolation and metal ion selection by macrocyclic ligands, like dimethyl-tetraazacyclodocosane, reveals important details about their binding affinities and geometries (Wei et al., 1996).